N-(3-bromo-2,6-dimethoxy-5-nitrobenzoyl)-N'-(2,3,4,5,6-pentafluorophenyl)urea

• IUPAC Name: 3-bromo-2,6-dimethoxy-5-nitro-N-[(2,3,4,5,6-pentafluorophenyl)carbamoyl]benzamide
• InChI: InChI=1S/C16H9BrF5N3O6/c1-30-13-4(17)3-5(25(28)29)14(31-2)6(13)15(26)24-16(27)23-12-10(21)8(19)7(18)9(20)11(12)22/h3H,1-2H3,(H2,23,24,26,27)
• InChI Key: ZAKIGDAVHJBXPY-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C(=C(C=C1[N+](=O)[O-])Br)OC)C(=O)NC(=O)NC2=C(C(=C(C(=C2F)F)F)F)F
• Molecular Formula: C16H9BrF5N3O6
• Molecular Weight: 514.15 g/mol

Description

N-(3-bromo-2,6-dimethoxy-5-nitrobenzoyl)-N'-(2,3,4,5,6-pentafluorophenyl)urea, also known as BDPFU, is a chemical compound that has gained attention in the scientific community due to its potential applications in research.

Scientific Research Applications

Synthesis and Antitumor Activity

• Synthesis of Antitumor Compounds : Various urea derivatives, including N-(3-bromo-2,6-dimethoxy-5-nitrobenzoyl)-N'-(2,3,4,5,6-pentafluorophenyl)urea, are synthesized for potential antitumor applications. For instance, Kamiya et al. (1978) explored the synthesis of antitumor pyridine and pyridazine N-oxides having nitrosoureidomethyl groups, showing marked activity against rat ascites hepatoma and mouse lymphoid leukemia (Kamiya et al., 1978).

Synthesis and Characterization of Derivatives

• Synthesis of Functional Derivatives : The compound and its derivatives are used to synthesize various functional compounds. For instance, Haider et al. (2014) synthesized new b-fused carbazoles, potential antitumor agents, using similar compounds (Haider et al., 2014). Similarly, Song et al. (2008) synthesized and characterized a compound with excellent fungicidal activities against several pathogens (Song et al., 2008).

Pharmacological Screening

• Pharmacological Activity Assessment : Compounds such as N-(3-bromo-2,6-dimethoxy-5-nitrobenzoyl)-N'-(2,3,4,5,6-pentafluorophenyl)urea are screened for various pharmacological activities. Rasmussen et al. (1978) assessed N-aryl-N'-(1-methyl-2-pyrrolidinylidene)ureas for anxiolytic and muscle-relaxant properties (Rasmussen et al., 1978).

Agronomic Applications

• Agronomic Performance and Nitrogen Losses : Compounds like urea derivatives are studied for their effects on agronomic performance and nitrogen losses in crops. Souza et al. (2019) examined the effects of different urea additives on potato production, finding that certain biostimulants can impact nitrogen losses (Souza et al., 2019).

Antimicrobial Screening

• Screening for Antimicrobial Activities : The derivatives of this compound are also tested for antimicrobial activities. Kumari et al. (2019) reported on benzofuran aryl ureas and carbamates with antimicrobial properties (Kumari et al., 2019).